Cas no 896009-69-1 (6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate)

6-{(5-Cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate is a synthetic organic compound featuring a unique molecular structure combining a pyranone core with a 1,3,4-thiadiazole moiety linked via a sulfanylmethyl bridge. The cyclopropaneamido group enhances its steric and electronic properties, while the 4-phenylbutanoate ester contributes to lipophilicity, potentially improving membrane permeability. This multifunctional architecture suggests utility in medicinal chemistry, particularly as a scaffold for protease inhibitors or antimicrobial agents due to the thiadiazole's known bioactivity. The compound's ketone and ester functionalities offer sites for further derivatization, enabling structure-activity relationship studies. Its balanced polar/nonpolar characteristics may confer favorable pharmacokinetic properties, making it a promising intermediate for pharmaceutical development.

6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate structure

896009-69-1 structure

Product Name:6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate

CAS No:896009-69-1

MF:C₂₂H₂₁N₃O₅S₂

MW:471.549242734909

CID:6545857

Update Time:2025-07-02

6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

- 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate
- [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-phenylbutanoate
- Inchi： 1S/C22H21N3O5S2/c26-17-11-16(13-31-22-25-24-21(32-22)23-20(28)15-9-10-15)29-12-18(17)30-19(27)8-4-7-14-5-2-1-3-6-14/h1-3,5-6,11-12,15H,4,7-10,13H2,(H,23,24,28)
- InChI Key： TWNLYBMBDVRPPZ-UHFFFAOYSA-N
- SMILES： C(OC1C(=O)C=C(CSC2=NN=C(NC(C3CC3)=O)S2)OC=1)(=O)CCCC1=CC=CC=C1

6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2532-0430-2μmol	6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate	896009-69-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2532-0430-5μmol	6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate	896009-69-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2532-0430-10μmol	6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate	896009-69-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2532-0430-20μmol	6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate	896009-69-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2532-0430-1mg	6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate	896009-69-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2532-0430-2mg	6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate	896009-69-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2532-0430-3mg	6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate	896009-69-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2532-0430-4mg	6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate	896009-69-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2532-0430-5mg	6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate	896009-69-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2532-0430-10mg	6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate	896009-69-1	90%+	10mg	$79.0	2023-05-16

6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate Related Literature

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Additional information on 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate

Research Briefing on 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate (CAS: 896009-69-1)

In recent years, the compound 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate (CAS: 896009-69-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential therapeutic applications. The presence of both thiadiazole and pyran moieties, along with the cyclopropaneamido and phenylbutanoate groups, suggests a multifaceted pharmacological profile that warrants in-depth investigation.

Recent research has focused on elucidating the biological activity and mechanism of action of this compound. Preliminary studies indicate that it exhibits promising inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and proliferative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 896009-69-1 acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with a selectivity profile that could potentially minimize the gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings highlight its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate have revealed favorable absorption and distribution characteristics. In vivo studies conducted in rodent models showed that the compound achieves significant plasma concentrations following oral administration, with a half-life that supports once-daily dosing. Additionally, metabolic stability assays indicated minimal hepatic clearance, suggesting a reduced risk of drug-drug interactions. These attributes position the compound as a viable candidate for further preclinical development.

The synthetic pathway for 896009-69-1 has also been optimized in recent years, with several research groups reporting improved yields and scalability. A 2022 publication in Organic Process Research & Development detailed a novel, cost-effective synthesis route that employs green chemistry principles, reducing the reliance on hazardous reagents and solvents. This advancement not only enhances the feasibility of large-scale production but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-phenylbutanoate. For example, further studies are needed to fully characterize its safety profile, particularly with regard to potential off-target effects and long-term toxicity. Additionally, the compound's efficacy in human disease models has yet to be thoroughly evaluated. Addressing these gaps will be critical for advancing the compound through the drug development pipeline.

In conclusion, 896009-69-1 represents a compelling area of research within the chemical biology and medicinal chemistry communities. Its unique structural attributes, combined with its promising biological activity and pharmacokinetic properties, make it a noteworthy candidate for further investigation. Continued efforts to optimize its synthesis, elucidate its mechanism of action, and evaluate its therapeutic potential will be essential for realizing its full clinical value. As the field progresses, this compound may well emerge as a key player in the development of next-generation therapeutics for inflammatory and proliferative disorders.